N-(2-(furan-2-yl)-2-methoxyethyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(furan-2-yl)-2-methoxyethyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C15H14F3NO3/c1-21-13(12-7-4-8-22-12)9-19-14(20)10-5-2-3-6-11(10)15(16,17)18/h2-8,13H,9H2,1H3,(H,19,20)
• InChI Key: WGHCZPHKYVXECW-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=CC=CC=C1C(F)(F)F)C2=CC=CO2
• Molecular Formula: C15H14F3NO3
• Molecular Weight: 313.27 g/mol

Description

N-(2-(furan-2-yl)-2-methoxyethyl)-2-(trifluoromethyl)benzamide, also known as PFBT, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. PFBT belongs to the class of benzamides and is a white crystalline powder with a molecular weight of 343.34 g/mol.

Scientific Research Applications

Antiplasmodial Activities

Research on acyl derivatives of 3-aminofurazanes, which share structural motifs with the compound of interest, has shown significant activity against different strains of Plasmodium falciparum. This suggests potential applications in developing treatments for malaria. The study highlighted the importance of the acyl moiety's nature in determining the activity against malaria, with benzamides displaying promising results (Hermann et al., 2021).

Supramolecular Packing Motifs

Another study focused on the structural analysis of N,N′,N″-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide, demonstrating novel supramolecular packing motifs. This research can inform the design of materials with specific organizational structures for applications in materials science and nanotechnology (Lightfoot et al., 1999).

Anticancer and Antiangiogenic Activity

A study on 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin revealed significant anticancer and antiangiogenic activity. These findings could guide the development of new therapeutic agents for cancer treatment (Romagnoli et al., 2015).

Polymer Science

In polymer science, research on the reverse Diels-Alder reaction of N-substituted maleimide adducts of furan offers insights into synthesizing functional polymers with potential applications in coatings, adhesives, and more. This study highlights the utility of furan derivatives in polymer chemistry (Narita et al., 1971).

Synthesis and Reactivity

Further research into the synthesis and reactivity of furan derivatives, such as 2-(furan-2-yl)benzo[e][1,3]benzothiazole, contributes to our understanding of heterocyclic chemistry and its applications in drug development and material science (Aleksandrov et al., 2017).